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Compound of Interest

Compound Name: K-975

Cat. No.: B15608640

Audience: Researchers, scientists, and drug development professionals.

Introduction

K-975 is a potent and selective, first-in-class covalent inhibitor of the TEA Domain (TEAD)
family of transcription factors.[1][2][3][4] It disrupts the protein-protein interaction between
TEAD and its co-activators, Yes-associated protein (YAP) and Transcriptional co-activator with
PDZ-binding motif (TAZ).[1][5] This inhibition of the Hippo signaling pathway has shown
significant anti-tumor effects in preclinical models, particularly in malignant pleural
mesothelioma.[1][6][7] K-975 achieves this by covalently binding to a conserved cysteine
residue within the palmitate-binding pocket of TEAD.[1][5] Proper preparation of a K-975 stock
solution is the first critical step for reliable and reproducible in vitro and in vivo experiments.
This document provides detailed protocols for the preparation, storage, and handling of K-975
stock solutions in dimethyl sulfoxide (DMSO).

Physicochemical and Biological Properties

A summary of the key properties of K-975 is presented below.
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Property Value References

N-(3-(4-chlorophenoxy)-4-
IUPAC Name _ [2]
methylphenyl)acrylamide

CAS Number 2563855-03-6 [2][3][8]
Molecular Formula C16H14CINO2 [2][3][8]
Molecular Weight 287.74 g/mol [21[31[8]
Appearance Solid powder [2][4]
Purity >98% [2][4]
Solubility in DMSO Up to 220 mg/mL (764.58 mM)  [5][8]

Covalent inhibitor of TEAD,

Mechanism of Action disrupting YAP/TAZ-TEAD [1][5]
interaction
Target Pathway Hippo Signaling Pathway [819]

Experimental Protocols

Materials and Equipment:

o K-975 powder

e Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)
o Calibrated analytical balance

 Sterile microcentrifuge tubes (e.g., 1.5 mL or 2 mL)

o Sterile, disposable pipette tips

» Vortex mixer

o Optional: Water bath sonicator

Safety Precautions:
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» Always wear appropriate personal protective equipment (PPE), including a lab coat, safety
glasses, and gloves, when handling K-975 and DMSO.

e Handle K-975 powder in a well-ventilated area or a chemical fume hood to avoid inhalation.

e« DMSO is a powerful solvent that can facilitate the absorption of other chemicals through the
skin. Avoid direct contact.

o Consult the Safety Data Sheet (SDS) for K-975 and DMSO for complete safety information.
Protocol for Preparing a 10 mM K-975 Stock Solution in DMSO:

This protocol provides instructions for preparing 1 mL of a 10 mM K-975 stock solution. Adjust
the volumes as needed for your specific requirements.

o Calculate the required mass of K-975:
o The molecular weight of K-975 is 287.74 g/mol .
o To prepare a 10 mM (0.010 mol/L) solution, you will need:
» Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000 (mg/qg)
» Mass (mg) = 0.010 mol/L * 0.001 L * 287.74 g/mol * 1000 mg/g = 2.8774 mg
o Therefore, you will need to weigh out approximately 2.88 mg of K-975 powder.
e Weighing the K-975 Powder:
o Tare a sterile 1.5 mL or 2 mL microcentrifuge tube on a calibrated analytical balance.
o Carefully add 2.88 mg of K-975 powder to the tared tube.
 Dissolving in DMSO:

o Add 1 mL of anhydrous or high-purity DMSO to the microcentrifuge tube containing the K-
975 powder.
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o Close the tube tightly and vortex thoroughly for at least 1-2 minutes until the powder is
completely dissolved. A clear solution should be obtained.

o If the compound does not dissolve completely, gentle warming in a water bath (37°C) or
brief sonication can be used to aid dissolution.[5][8]

» Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, which can degrade the compound, it is highly
recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10 pL,
20 pL, or 50 pL) in sterile microcentrifuge tubes.

o Label each aliquot clearly with the compound name (K-975), concentration (10 mM),
solvent (DMSO), and the date of preparation.

o Store the aliquots at -20°C for long-term storage (months to years).[2] For short-term
storage (days to weeks), 0-4°C can be used.[2] Some suppliers recommend storage at
-80°C for up to two years.[5][8]

Working Dilutions:

e When preparing working solutions for cell-based assays, it is crucial to minimize the final
concentration of DMSO, as it can be toxic to cells. A final DMSO concentration of less than
0.1% is generally recommended.[10]

» To avoid precipitation of the compound in aqueous media, it is best to perform serial dilutions
of the DMSO stock solution in DMSO first, before adding the final diluted sample to your
agueous buffer or cell culture medium.

Visualizations

Below are diagrams illustrating the mechanism of action of K-975 and the experimental
workflow for preparing the stock solution.
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Caption: Mechanism of action of K-975 in the Hippo signaling pathway.
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Caption: Experimental workflow for preparing K-975 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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